Cas no 1103929-42-5 (Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate)

• Product Name: Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate
• CAS No: 1103929-42-5
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD31536683
• CID: 4560513
• Update Time: 2025-07-23

Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate
• Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate

• MDL： MFCD31536683
• Inchi： 1S/C15H21NO3/c1-11(12-6-4-3-5-7-12)16-9-8-13(17)10-14(16)15(18)19-2/h3-7,11,13-14,17H,8-10H2,1-2H3/t11-,13-,14-/m1/s1
• InChI Key： GQVSOZIWEVUIGC-MRVWCRGKSA-N
• SMILES： N1([C@@H](C2=CC=CC=C2)C)CC[C@@H](O)C[C@@H]1C(OC)=O

Additional information on Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate

Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate (CAS No. 1103929-42-5): A Comprehensive Overview

Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate, identified by its CAS number 1103929-42-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemical configuration, has garnered attention for its potential applications in the development of novel therapeutic agents. The intricate structure of Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate presents a unique set of challenges and opportunities for synthetic chemists and medicinal researchers.

The compound belongs to the piperidine class of heterocyclic compounds, which are widely recognized for their biological activity and role in drug design. The presence of multiple stereocenters, specifically the (2R,4R) configuration, makes this molecule a promising candidate for enantioselective synthesis and pharmacological evaluation. The hydroxyl and carboxylate functional groups further enhance its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate aligns well with this trend, as it offers a platform for the synthesis of enantiopure compounds with enhanced pharmacological properties. Researchers have been exploring various synthetic routes to achieve high enantiomeric purity, often employing asymmetric catalysis and chiral auxiliaries.

The pharmacological profile of Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate has been the subject of several studies. Initial investigations suggest that this compound exhibits promising activity in models relevant to neurological disorders. The piperidine core is known to interact with various neurotransmitter receptors, making it a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease. The hydroxyl group and the (R)-1-phenylethyl side chain contribute to its unique pharmacophore, influencing its binding affinity and selectivity.

One of the most exciting aspects of Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate is its potential as a building block for more complex drug molecules. Medicinal chemists have been leveraging its structure to design novel analogs with improved pharmacokinetic profiles. For instance, modifications to the phenylethyl side chain have shown promise in enhancing solubility and metabolic stability while maintaining or even improving biological activity.

The synthetic route to Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, asymmetric hydrogenation has been employed to introduce the desired stereochemistry with high enantiomeric excess. Additionally, biocatalytic approaches have emerged as a sustainable alternative to traditional chemical synthesis.

The role of computational chemistry in the study of Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at the atomic level. These studies have provided valuable insights into the compound's binding mode and have guided the design of more potent derivatives. Furthermore, computational methods have been used to predict metabolic pathways and potential drug-drug interactions.

In conclusion, Methyl(2R,4R)-4-Hydroxy-1-[(R)-1-phenylethyl]piperidine-2-carboxylate represents a significant advancement in pharmaceutical chemistry. Its complex stereochemistry and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.